3-(Dimethylamino)propyl 2-methoxybenzoate

• Molecular Formula: C13H19NO3
• Molecular Weight: 237.29 g/mol
• IUPAC Name: 3-(dimethylamino)propyl 2-methoxybenzoate
• InChI: InChI=1S/C13H19NO3/c1-14(2)9-6-10-17-13(15)11-7-4-5-8-12(11)16-3/h4-5,7-8H,6,9-10H2,1-3H3
• InChI Key: KBMAMSZLFPBFAT-UHFFFAOYSA-N
• SMILES: CN(C)CCCOC(=O)C1=CC=CC=C1OC

Description

3-(Dimethylamino)propyl 2-methoxybenzoate, also known as DMAPMB, is a chemical compound that is widely used in scientific research. It is a derivative of benzoic acid and is commonly used as a reagent in organic synthesis. DMAPMB has gained significant attention due to its unique properties and potential applications in various fields of research.

Scientific Research Applications

3-(Dimethylamino)propyl 2-methoxybenzoate is widely used in scientific research as a reagent in organic synthesis. It is commonly used as a catalyst in esterification reactions and as a nucleophilic catalyst in the synthesis of amides and lactams. 3-(Dimethylamino)propyl 2-methoxybenzoate has also been used in the synthesis of biologically active compounds such as antitumor agents, antiviral agents, and antibacterial agents.

Mechanism of Action

3-(Dimethylamino)propyl 2-methoxybenzoate acts as a nucleophilic catalyst by forming an intermediate complex with the carbonyl group of the substrate. This intermediate complex undergoes a proton transfer and rearrangement to form the desired product. The mechanism of action of 3-(Dimethylamino)propyl 2-methoxybenzoate is similar to that of other nucleophilic catalysts such as 4-dimethylaminopyridine (DMAP) and N-methylmorpholine-N-oxide (NMO).
Biochemical and Physiological Effects:
3-(Dimethylamino)propyl 2-methoxybenzoate has not been extensively studied for its biochemical and physiological effects. However, it has been reported to have low toxicity and is not mutagenic or carcinogenic. It is also not known to have any significant effects on the central nervous system or cardiovascular system.

Advantages and Limitations for Lab Experiments

3-(Dimethylamino)propyl 2-methoxybenzoate has several advantages as a reagent in organic synthesis. It is a highly efficient catalyst and is relatively inexpensive. It is also easy to handle and has a long shelf life. However, 3-(Dimethylamino)propyl 2-methoxybenzoate has some limitations. It is not compatible with all substrates and may not be suitable for certain types of reactions. It is also sensitive to air and moisture and should be stored in a dry and air-free environment.

Future Directions

There are several future directions for the research and development of 3-(Dimethylamino)propyl 2-methoxybenzoate. One potential application is in the synthesis of novel biologically active compounds. 3-(Dimethylamino)propyl 2-methoxybenzoate could also be used in the development of new catalysts for organic synthesis. Further studies are needed to explore the biochemical and physiological effects of 3-(Dimethylamino)propyl 2-methoxybenzoate and its potential applications in medicine and biotechnology.
Conclusion:
In conclusion, 3-(Dimethylamino)propyl 2-methoxybenzoate is a widely used reagent in organic synthesis with potential applications in various fields of research. Its unique properties and mechanism of action make it a valuable tool for the synthesis of biologically active compounds. Further research is needed to explore its potential applications and to fully understand its biochemical and physiological effects.

Synthesis Methods

The synthesis of 3-(Dimethylamino)propyl 2-methoxybenzoate involves the reaction of 3-dimethylaminopropylamine with 2-methoxybenzoyl chloride. The reaction takes place in the presence of a base such as triethylamine or pyridine. The resulting product is a white crystalline solid with a melting point of 58-60°C.